Cas no 86271-71-8 (3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(octadecyloxy)methyl]-9-oxo-, inner salt, 4-oxide,(7R,13Z,16Z,19Z,22Z)- (9CI))

• Product Name: 3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(octadecyloxy)methyl]-9-oxo-, inner salt, 4-oxide,(7R,13Z,16Z,19Z,22Z)- (9CI)
• CAS No: 86271-71-8
• MF: C₄₆H₈₆NO₇P
• MW: 796.151316165924
• CID: 731861
• Update Time: 2026-04-29

3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(octadecyloxy)methyl]-9-oxo-, inner salt, 4-oxide,(7R,13Z,16Z,19Z,22Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,8-Trioxa-4-phosphaoctacosa-13,16,19,22-tetraen-1-aminium,4-hydroxy-N,N,N-trimethyl-7-[(octadecyloxy)methyl]-9-oxo-, inner salt, 4-oxide,(7R,13Z,16Z,19Z,22Z)- (9CI)
• [(2R)-2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]oxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

Computed Properties

• Exact Mass: 795.614191
• Monoisotopic Mass: 795.614191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 55
• Rotatable Bond Count: 42
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 103.93000
• LogP: 13.60000